Cas no 29517-65-5 (1-(Prop-2-en-1-yl)cyclooctane-1-carbaldehyde)

• Product Name: 1-(Prop-2-en-1-yl)cyclooctane-1-carbaldehyde
• CAS No: 29517-65-5
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5744295
• PubChem ID: 13262460
• Update Time: 2023-11-11

1-(Prop-2-en-1-yl)cyclooctane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-allylcyclooctanecarbaldehyde
• 1-allyl-cyclooctane-1-carbaldehyde
• EN300-1619320
• 1-(PROP-2-EN-1-YL)CYCLOOCTANE-1-CARBALDEHYDE
• 29517-65-5
• Cyclooctanecarboxaldehyde, 1-(2-propen-1-yl)-
• 1-(Prop-2-en-1-yl)cyclooctane-1-carbaldehyde

• Inchi： 1S/C12H20O/c1-2-8-12(11-13)9-6-4-3-5-7-10-12/h2,11H,1,3-10H2
• InChI Key： YSFHOAPWQUPEDB-UHFFFAOYSA-N
• SMILES： O=CC1(CC=C)CCCCCCC1

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.919±0.06 g/cm3(Predicted)
• Boiling Point: 249.7±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides